molecular formula C10H8ClIN2S B8317409 6-Chloro-8H-indeno[1,2-d]thiazol-2-ylamine hydroiodide

6-Chloro-8H-indeno[1,2-d]thiazol-2-ylamine hydroiodide

Cat. No.: B8317409
M. Wt: 350.61 g/mol
InChI Key: GJLYGOQRNAAPDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-8H-indeno[1,2-d]thiazol-2-ylamine hydroiodide is a useful research compound. Its molecular formula is C10H8ClIN2S and its molecular weight is 350.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8ClIN2S

Molecular Weight

350.61 g/mol

IUPAC Name

6-chloro-4H-indeno[1,2-d][1,3]thiazol-2-amine;hydroiodide

InChI

InChI=1S/C10H7ClN2S.HI/c11-6-1-2-7-5(3-6)4-8-9(7)13-10(12)14-8;/h1-3H,4H2,(H2,12,13);1H

InChI Key

GJLYGOQRNAAPDB-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2)Cl)C3=C1SC(=N3)N.I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-chloro-1-indanone (1.00 g; 6.00 mmol), thiourea (0.917 g; 12.0 mmol) and iodine (1.55 g; 6.10 mmol) was heated to 100° C. in a sealed tube. After 1 hr., the mixture was allowed to cool to room temperature. The solid was triturated with water and filtered. The solid was then triturated with absolute ethanol, filtered and washed several times with absolute ethanol to provide 0.60 g of 6-Chloro-8H-indeno[1,2-d]thiazol-2-ylamine hydroiodide 10.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.917 g
Type
reactant
Reaction Step One
Quantity
1.55 g
Type
reactant
Reaction Step One

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